Cas no 151391-59-2 (Ethanone,1-(4,5-dihydro-3-hydroxy-2-furanyl)-)

• Product Name: Ethanone,1-(4,5-dihydro-3-hydroxy-2-furanyl)-
• CAS No: 151391-59-2
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 99847
• Update Time: 2024-01-24

Ethanone,1-(4,5-dihydro-3-hydroxy-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4,5-dihydro-3-hydroxy-2-furanyl)-
• Ethanone, 1-(4,5-dihydro-3-hydroxy-2-furanyl)- (9CI)
• Ethanone, 1-(4,5-dihydro-3-hydroxy-2-furanyl)-

• Inchi： 1S/C6H8O3/c1-4(7)6-5(8)2-3-9-6/h8H,2-3H2,1H3
• InChI Key： FJQRPKKGZIJTLT-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(O)CCO1)C

Computed Properties

• Exact Mass: 128.04734
• Monoisotopic Mass: 128.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 246.4±40.0 °C(Predicted)
• PSA: 46.53
• pka: 4.50±1.00(Predicted)